2-(Pyridin-2-ylmethanesulfonyl)acetic acid hydrochloride

• IUPAC Name: 2-(pyridin-2-ylmethylsulfonyl)acetic acid;hydrochloride
• InChI: InChI=1S/C8H9NO4S.ClH/c10-8(11)6-14(12,13)5-7-3-1-2-4-9-7;/h1-4H,5-6H2,(H,10,11);1H
• InChI Key: QDLSYRHHZPAPFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CS(=O)(=O)CC(=O)O.Cl
• Molecular Formula: C8H10ClNO4S
• Molecular Weight: 251.69 g/mol

Description

2-(Pyridin-2-ylmethanesulfonyl)acetic acid hydrochloride is a chemical compound with the CAS Number: 1170033-71-2. It has a molecular weight of 251.69. The IUPAC name for this compound is [(2-pyridinylmethyl)sulfonyl]acetic acid hydrochloride. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for 2-(Pyridin-2-ylmethanesulfonyl)acetic acid hydrochloride is 1S/C8H9NO4S.ClH/c10-8(11)6-14(12,13)5-7-3-1-2-4-9-7;/h1-4H,5-6H2,(H,10,11);1H. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-(Pyridin-2-ylmethanesulfonyl)acetic acid hydrochloride include a molecular weight of 251.69, and it appears as a powder. The compound is typically stored at room temperature.

Scientific Research Applications

Structural and Magnetic Properties

2-(Pyridin-2-ylmethanesulfonyl)acetic acid hydrochloride and related hydrochloride crystals are explored for their structural and magnetic properties. One study reported on hydrochloride crystals obtained from a methanol solution of a related compound acidified with hydrochloric acid, revealing insights into the magnetic susceptibilities influenced by the crystal-stacking structures and supramolecular interactions. Such research highlights the potential application of these compounds in materials science, especially in understanding and manipulating magnetic properties at the molecular level (Yong, Zhang, & She, 2013).

Reactivity in Chemical Synthesis

The reactivity of pyridine derivatives, including 2-(Pyridin-2-ylmethanesulfonyl)acetic acid hydrochloride, is a significant area of study, especially in the synthesis of other complex molecules. For instance, the hydrohalogenation of ethynylpyridines, involving these compounds, is instrumental in forming pyridinium salts, which are crucial intermediates in various synthetic pathways. This reactivity opens doors to numerous synthetic applications, including the efficient synthesis of chloroethenylpyridine and other derivatives (Muragishi, Asahara, & Nishiwaki, 2017).

Corrosion Inhibition

Research on the inhibition of steel corrosion in acidic solutions has demonstrated the effectiveness of pyridine derivatives. Compounds like 2-(Pyridin-2-ylmethanesulfonyl)acetic acid hydrochloride show potential as corrosion inhibitors, with their efficiency increasing with concentration. This application is particularly valuable in industrial settings where metal preservation is critical (Bouklah, Ouassini, Hammouti, & Idrissi, 2005).

Catalysis in Organic Synthesis

These compounds are also studied for their catalytic roles in organic synthesis. For example, novel ionic liquids containing pyridinium units have been synthesized and characterized, showcasing their efficiency and reusability as catalysts in the preparation of hexahydroquinolines. Such studies emphasize the potential of 2-(Pyridin-2-ylmethanesulfonyl)acetic acid hydrochloride in facilitating and optimizing synthetic routes in organic chemistry (Khazaei, Zolfigol, Moosavi‐Zare, Afsar, Zare, Khakyzadeh, & Beyzavi, 2013).

Safety and Hazards

The safety information available indicates that the compound has a GHS07 pictogram, and the signal word is "Warning". For more detailed safety information, it is recommended to refer to the Material Safety Data Sheet (MSDS).